6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile
Overview
Description
6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile (ETIQC) is a synthetic compound that has been studied for its potential applications in scientific research. It belongs to the class of tetrahydroisoquinoline derivatives, and is known for its unique properties and advantages for laboratory experiments.
Scientific Research Applications
6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile has been studied for its potential applications in scientific research. It has been used in the synthesis of a variety of other compounds, such as 6-ethyl-4-methyl-4-hydroxyquinoline-3-carbonitrile (EMHQC), which is used in the synthesis of anti-cancer drugs. Additionally, 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile has been studied for its potential use in the synthesis of other compounds, such as anti-inflammatory drugs and anticonvulsants.
Mechanism of Action
The mechanism of action of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile is not yet fully understood. However, it is believed that it is able to interact with certain enzymes and receptors in the body, which may lead to the production of various biochemical and physiological effects. Additionally, it has been suggested that 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile may be able to inhibit the activity of certain enzymes, which may lead to the production of various biochemical and physiological effects.
Biochemical and Physiological Effects
6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile has been studied for its potential biochemical and physiological effects. It has been suggested that 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile may be able to reduce inflammation, reduce oxidative stress, and protect against certain types of cancer. Additionally, it has been suggested that 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile may be able to reduce the risk of heart disease, reduce cholesterol levels, and improve cognitive function.
Advantages and Limitations for Lab Experiments
6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile has several advantages for laboratory experiments. It is a relatively inexpensive compound that can be easily synthesized using a three-step process. Additionally, it has a relatively low toxicity, which makes it safer to use in experiments. However, 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile also has some limitations for laboratory experiments. It has a relatively low solubility, which can make it difficult to use in certain experiments. Additionally, it is not as stable as some other compounds, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile. One potential direction is to further study its potential mechanisms of action, as well as its potential biochemical and physiological effects. Additionally, it may be possible to develop new synthetic methods for the synthesis of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile and other related compounds. Additionally, further research could be conducted to explore the potential therapeutic applications of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile. Finally, it may be possible to develop new methods to improve the solubility and stability of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile, which would make it easier to use in laboratory experiments.
Synthesis Methods
6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile can be synthesized via a three-step process. The first step is to form the intermediate compound 6-ethyl-2-methyl-4-hydroxyquinoline-3-carbonitrile (EMHQC) by reacting isoquinoline and ethyl chloroformate in the presence of a base. The second step involves the reaction of EMHQC with anhydrous ammonia to form 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile. Finally, the third step involves the hydrolysis of 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethyl-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinoline-3-carbonitrile involves the condensation of 2-amino-1,2,3,4-tetrahydroisoquinoline with 6-ethyl-3-cyano-4-hydroxyquinoline followed by cyclization and dehydration reactions.", "Starting Materials": [ "2-amino-1,2,3,4-tetrahydroisoquinoline", "6-ethyl-3-cyano-4-hydroxyquinoline", "Sodium ethoxide", "Acetic acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-amino-1,2,3,4-tetrahydroisoquinoline is reacted with sodium ethoxide in ethanol to form the sodium salt of the amine.", "Step 2: The sodium salt of the amine is then reacted with 6-ethyl-3-cyano-4-hydroxyquinoline in acetic acid to form the imine intermediate.", "Step 3: The imine intermediate is then cyclized by heating with acetic acid to form the tetrahydroisoquinoline ring.", "Step 4: The resulting product is then dehydrated by heating with acetic acid to form the nitrile group.", "Step 5: The final product is obtained by filtration and recrystallization from water." ] } | |
CAS RN |
1040653-44-8 |
Molecular Formula |
C21H19N3 |
Molecular Weight |
313.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
